Cas no 1696769-20-6 (2-(2-bromo-5-methoxyphenyl)-2-(methylamino)acetamide)

• Product name: 2-(2-bromo-5-methoxyphenyl)-2-(methylamino)acetamide
• CAS No: 1696769-20-6
• MF: C₁₀H₁₃BrN₂O₂
• MW: 273.126421689987
• MDL: MFCD29034345
• CID: 4611424
• PubChem ID: 108403277

2-(2-bromo-5-methoxyphenyl)-2-(methylamino)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-5-methoxyphenyl)-2-(methylamino)acetamide
• Benzeneacetamide, 2-bromo-5-methoxy-α-(methylamino)-

• MDL： MFCD29034345
• Inchi： 1S/C10H13BrN2O2/c1-13-9(10(12)14)7-5-6(15-2)3-4-8(7)11/h3-5,9,13H,1-2H3,(H2,12,14)
• InChI Key： RPVRUTJDVBUGOX-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=C(OC)C=1)Br)(NC)C(=O)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2-bromo-5-methoxyphenyl)-2-(methylamino)acetamide

Research Brief on 2-(2-bromo-5-methoxyphenyl)-2-(methylamino)acetamide (CAS: 1696769-20-6)

2-(2-bromo-5-methoxyphenyl)-2-(methylamino)acetamide (CAS: 1696769-20-6) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bromo-methoxyphenyl and methylaminoacetamide moieties, has shown promising potential in various pharmacological applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of central nervous system (CNS) disorders and cancer therapeutics.

The synthesis of 2-(2-bromo-5-methoxyphenyl)-2-(methylamino)acetamide involves a multi-step process, starting with the bromination of 5-methoxyphenyl precursors, followed by amidation and methylation reactions. The compound's structure has been confirmed using advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS). These studies have highlighted the compound's stability and purity, which are critical for its potential therapeutic applications.

In vitro and in vivo studies have demonstrated that 2-(2-bromo-5-methoxyphenyl)-2-(methylamino)acetamide exhibits significant activity as a modulator of neurotransmitter systems, particularly those involving dopamine and serotonin receptors. This suggests its potential utility in treating psychiatric disorders such as depression and schizophrenia. Additionally, preliminary findings indicate that the compound may possess anti-proliferative properties, making it a candidate for further investigation in oncology research.

Recent research has also explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed favorable bioavailability and low toxicity, which are essential for its development as a therapeutic agent. However, further clinical trials are needed to fully assess its efficacy and safety in humans.

In conclusion, 2-(2-bromo-5-methoxyphenyl)-2-(methylamino)acetamide (CAS: 1696769-20-6) represents a promising candidate for drug development, with potential applications in CNS disorders and cancer therapy. Continued research is warranted to elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.